Cas no 2002216-79-5 (4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane])

• Product Name: 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane]
• CAS No: 2002216-79-5
• MF: C₁₁H₁₅F₂N₃
• MW: 227.253709077835
• CID: 5254933
• Update Time: 2025-05-30

4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane] Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3',5',6',7'-tetrahydrospiro[cyclohexane-1,4'-imidazo[4,5-c]pyridine]
• 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane]
• Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 4,4-difluoro-3',5',6',7'-tetrahydro-

• Inchi： 1S/C11H15F2N3/c12-11(13)4-2-10(3-5-11)9-8(1-6-16-10)14-7-15-9/h7,16H,1-6H2,(H,14,15)
• InChI Key： REGCAGKQFWHDQZ-UHFFFAOYSA-N
• SMILES： FC1(CCC2(C3=C(CCN2)NC=N3)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 272
• XLogP3: 1.3
• Topological Polar Surface Area: 40.7

Additional information on 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane]

Research Brief on 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane] (CAS: 2002216-79-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane] (CAS: 2002216-79-5) as a promising scaffold for drug discovery. This compound, characterized by its unique spirocyclic structure and difluorinated cyclohexane moiety, has garnered significant attention due to its potential applications in targeting various disease pathways, including oncology and central nervous system (CNS) disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of this compound, demonstrating its high binding affinity to specific kinase targets implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to elucidate the compound's mechanism of action, revealing its ability to inhibit key signaling pathways with nanomolar potency. These findings suggest that 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane] could serve as a lead compound for the development of novel anticancer therapies.

Further investigations into the pharmacokinetic properties of this compound have shown favorable bioavailability and metabolic stability, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). The study highlighted the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating CNS disorders such as Alzheimer's disease and Parkinson's disease. Structural modifications to optimize its selectivity and reduce off-target effects are currently underway, with preliminary results indicating improved therapeutic indices.

In addition to its therapeutic potential, the synthetic accessibility of 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane] has been a focal point of recent research. A 2024 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, addressing previous challenges related to yield and purity. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies, accelerating the compound's transition from bench to bedside.

Despite these promising developments, challenges remain in fully understanding the compound's long-term safety profile and potential drug-drug interactions. Ongoing research aims to address these gaps through comprehensive toxicology studies and advanced in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area, with the ultimate goal of translating these findings into clinically viable therapeutics.

In conclusion, 4',4'-Difluorospiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane] (CAS: 2002216-79-5) represents a compelling case study in modern drug discovery, combining structural novelty with significant biological activity. Its dual potential in oncology and CNS disorders, coupled with recent synthetic advancements, positions it as a molecule of high interest for future research and development. Continued exploration of its therapeutic applications and optimization of its pharmacological properties will be critical in realizing its full potential.